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Compound of Interest

Compound Name: Sodium nitrate
CAS No.: 15621-57-5
Cat. No.: B1174521
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Executive Summary

Sodium nitrate (

, CAS 7631-99-4) is a ubiquitous alkali metal nitrate utilized in the laboratory as a strong
oxidizer, a source of the nitrate anion for synthesis, and a critical reagent in analytical
chemistry.[1][2] While historically known as "Chile saltpeter,” its modern laboratory relevance
lies in its high solubility, well-defined thermal decomposition pathways, and its dual role in
pharmaceutical development—Dboth as a process reagent and a critical impurity precursor
(nitrosamines). This guide provides a rigorous examination of its physicochemical properties,
reactivity mechanisms, and standardized protocols for high-precision laboratory use.

Physicochemical Profile

Sodium nitrate crystallizes in a trigonal system (calcite structure) and is highly hygroscopic, a
property that dictates strict storage protocols to maintain stoichiometry.

Physical Constants
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Property Value Notes
Molar Mass 84.9947 g/mol
Colorless/White Trigonal ] ) o
Appearance Deliquescent in moist air
Crystals
Density 2.257 g/cm3 At 25°C
] ] Decomposes upon prolonged
Melting Point 308°C (586°F) )
heating
- ) Decomposes significantly
Boiling Point ~380°C

before boiling

Refractive Index

= 1.587 (trigonal)

Birefringent

pH (0.1M aq)

55-8.0

Neutral to slightly alkaline due

to weak acid/strong base origin

Solubility Thermodynamics

The solubility of

is highly temperature-dependent, exhibiting an endothermic dissolution enthalpy (

). This property is exploited in recrystallization protocols for purification.[3]

Table 1: Solubility of Sodium Nitrate in Water
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Solubility (g
Saturation Molarity
Temperature (°C) 1100g
(approx.)
)
0 73.0 8.6 M
20 87.6 10.3 M
40 102.0 12.0M
60 122.0 14.3 M
80 148.0 17.4 M
100 180.0 21.2M

Expert Note: Unlike sodium chloride, sodium nitrate's solubility curve is steep. A saturated
solution prepared at 100°C will precipitate over 50% of its solute mass when cooled to 20°C,

making recrystallization an extremely efficient purification method.

Chemical Reactivity & Mechanisms
Thermal Decomposition Mechanism

In pyrotechnics and materials science,

is valued for its oxygen release. In the analytical lab, this decomposition is a critical interference
factor during high-temperature ashings or fusions.

The decomposition occurs in two distinct stages.[4] The primary decomposition begins just
above the melting point (~380°C), releasing oxygen and forming sodium nitrite.[4]
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Figure 1: Thermal Decomposition Pathway of Sodium Nitrate. The reaction shifts from a
reversible equilibrium producing nitrite to irreversible oxide formation at extreme temperatures.

Redox Potential & Oxidizing Power

In acidic solution, the nitrate anion is a potent oxidizer (

).

o Lab Implication: Do not store acidified nitrate solutions in containers with reducing residues
(e.g., traces of organic solvents or aldehydes), as this can generate toxic

fumes or lead to explosion hazards.

Laboratory Applications & Protocols
Protocol: High-Purity Recrystallization

Objective: Purify technical-grade sodium nitrate for use as an analytical standard or in
sensitive electrochemical assays.

Reagents:
e Technical grade

[5]

o Milli-Q Water (18.2 MQ-cm)
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» Ethanol (95%, chilled)
Workflow:
» Dissolution: Dissolve 1509 of

in 100 mL of Milli-Q water at 90-100°C.

o Self-Validation: The solution must be clear. If insoluble particulates remain, perform hot
filtration using a sintered glass funnel (porosity 3 or 4). Do not use paper filters, which may
introduce cellulose fibers that react with the hot oxidizer.

o Crystallization: Allow the solution to cool slowly to room temperature (25°C) over 2 hours.
Rapid cooling traps mother liquor inclusions.

o Yield Check: At 25°C, approx. 60g of salt should precipitate (based on solubility diff
between 100°C and 25°C).

e Washing: Filter the crystals under vacuum. Wash twice with 20 mL of ice-cold ethanol.

o Mechanism:[3][6][7] Ethanol removes surface water and trace impurities without
significantly dissolving the nitrate salt.

e Drying: Dry in a convection oven at 110°C for 2 hours.
o Storage: Transfer immediately to a desiccator.

will absorb atmospheric moisture within minutes if left exposed.

Drug Development: Nitrosamine Risk Assessment

In pharmaceutical synthesis, sodium nitrate is often used to generate nitrous acid in situ (via
reduction) or acts as a trace impurity in excipients. This is a critical critical quality attribute
(CQA) due to the formation of carcinogenic N-nitrosamines.

The "Trojan Horse" Mechanism: Nitrate (

) itself is not a direct nitrosating agent. It must first be reduced to nitrite (
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), often by trace reducing metals (Fe, Zn) in manufacturing equipment or by specific bacterial
action.
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Figure 2: Pathway of Nitrosamine Formation from Nitrate Precursors. Note that

acts as a reservoir for Nitrite, which is the active nitrosating species under acidic conditions.[8]
[O1[10][11][12]

Mitigation Strategy for Researchers:
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» Screening: Test all nitrate reagents for nitrite content using ion chromatography (IC) before
use in late-stage synthesis.

e Scavengers: Use ascorbic acid or alpha-tocopherol in the formulation to scavenge
nitrosating species (

) before they react with the amine API.

Safety & Handling Standards

Hazard Class: Oxidizer (Class 5.1).
» Incompatibilities:
o Cyanides: Mixture with sodium nitrate is explosive.

o Organics: Do not mix with acetic anhydride or fibrous organic materials (paper, wood).
Spontaneous combustion can occur upon drying.

e Spill Management:
o Do not use sawdust to absorb spills (fire hazard). Use inert vermiculite or sand.
o Decontamination:

o Aqueous spills can be neutralized/diluted. Ensure no acidic drain waste is present to
prevent

evolution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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